Cas no 287953-82-6 (4-(3,5-dimethylphenoxy)benzaldehyde)
287953-82-6 structure
Product Name:4-(3,5-dimethylphenoxy)benzaldehyde
CAS No:287953-82-6
MF:C15H14O2
MW:226.270464420319
MDL:MFCD08446943
CID:248801
PubChem ID:10680744
Update Time:2025-04-19
4-(3,5-dimethylphenoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-(3,5-dimethylphenoxy)-
- 4-(3,5-DIMETHYLPHENOXY)BENZALDEHYDE
- AG-E-92982
- CTK4G2114
- KB-237815
- CS-0232620
- EN300-12782013
- SCHEMBL15091447
- Z335440774
- 1-(CARBOXY-PHENYL-METHYL)-PIPERIDINE-3-CARBOXYLICACIDETHYLESTER
- DTXSID20443435
- Benzaldehyde, 4-(3,5-dimethylphenoxy)-
- MFCD08446943
- 287953-82-6
- 4-(3,5-dimethylphenoxy)benzaldehyde
-
- MDL: MFCD08446943
- Inchi: 1S/C15H14O2/c1-11-7-12(2)9-15(8-11)17-14-5-3-13(10-16)4-6-14/h3-10H,1-2H3
- InChI Key: NGGGBCMNULQOQL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 226.09900
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.90820
4-(3,5-dimethylphenoxy)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB201328-500 mg |
4-(3,5-Dimethylphenoxy)benzaldehyde; . |
287953-82-6 | 500mg |
€39.30 | 2023-05-07 | ||
| Enamine | EN300-12782013-0.05g |
4-(3,5-dimethylphenoxy)benzaldehyde |
287953-82-6 | 95% | 0.05g |
$64.0 | 2023-05-06 | |
| Enamine | EN300-12782013-0.1g |
4-(3,5-dimethylphenoxy)benzaldehyde |
287953-82-6 | 95% | 0.1g |
$96.0 | 2023-05-06 | |
| Enamine | EN300-12782013-0.25g |
4-(3,5-dimethylphenoxy)benzaldehyde |
287953-82-6 | 95% | 0.25g |
$135.0 | 2023-05-06 | |
| Enamine | EN300-12782013-0.5g |
4-(3,5-dimethylphenoxy)benzaldehyde |
287953-82-6 | 95% | 0.5g |
$214.0 | 2023-05-06 | |
| Enamine | EN300-12782013-1.0g |
4-(3,5-dimethylphenoxy)benzaldehyde |
287953-82-6 | 95% | 1g |
$274.0 | 2023-05-06 | |
| Enamine | EN300-12782013-2.5g |
4-(3,5-dimethylphenoxy)benzaldehyde |
287953-82-6 | 95% | 2.5g |
$576.0 | 2023-05-06 | |
| Enamine | EN300-12782013-5.0g |
4-(3,5-dimethylphenoxy)benzaldehyde |
287953-82-6 | 95% | 5g |
$1139.0 | 2023-05-06 | |
| Enamine | EN300-12782013-10.0g |
4-(3,5-dimethylphenoxy)benzaldehyde |
287953-82-6 | 95% | 10g |
$2222.0 | 2023-05-06 | |
| abcr | AB201328-500mg |
4-(3,5-Dimethylphenoxy)benzaldehyde; . |
287953-82-6 | 500mg |
€39.30 | 2024-06-10 |
4-(3,5-dimethylphenoxy)benzaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
287953-82-6 (4-(3,5-dimethylphenoxy)benzaldehyde) Related Products
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- 79124-75-7(3-(4-Methylphenoxy)benzaldehyde)
- 61343-84-8(4-(3-methylphenoxy)benzaldehyde)
- 591-31-1(3-Methoxybenzaldehyde)
- 67-36-7(4-Phenoxybenzaldehyde)
- 62373-80-2(3-(4-Methoxyphenoxy)benzaldehyde)
- 2215-76-1(4-(4-Formylphenoxy)benzaldehyde)
- 67698-58-2(Benzaldehyde, 3-(3-methylphenoxy)-)
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